Cas no 55304-80-8 (2,6-dibromo-3-nitro-pyridine)

• Product Name: 2,6-dibromo-3-nitro-pyridine
• CAS No: 55304-80-8
• MF: C₅H₂Br₂N₂O₂
• MW: 281.889579296112
• MDL: MFCD00233995
• CID: 56742
• PubChem ID: 555053
• Update Time: 2025-06-25

2,6-dibromo-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3-nitropyridine
• Pyridine, 2,6-dibromo-3-nitro-
• 2,6-Dibromo-3-nitro-pyridine
• PubChem20184
• DIBROMONITROPYRIDINE
• 2,6-Dibromo-5-nitropyridine
• 2,6-Dibromo-3-nitro-pyridin
• 2,6-dibromo-3-nitro pyridine
• 6-Bromo-2-bromo-3-nitropyrdine
• WT1957
• BBL101186
• STL554982
• SBB055573
• FCH1328515
• PB30628
• OR13599
• SY0044
• 2,6-dibromo-3-nitro-pyridine

• MDL： MFCD00233995
• Inchi： 1S/C5H2Br2N2O2/c6-4-2-1-3(9(10)11)5(7)8-4/h1-2H
• InChI Key： FFRFTURYWWFKIC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)Br)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.84800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Topological Polar Surface Area: 58.7

Experimental Properties

• Melting Point: 78-81°C
• Boiling Point: 295.8℃ at 760 mmHg
• Flash Point: 132.7℃
• PSA: 58.71000
• LogP: 3.03800

2,6-dibromo-3-nitro-pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2,6-dibromo-3-nitro-pyridine

2,6-dibromo-3-nitro-pyridine (CAS No. 55304-80-8): An Overview of Its Properties and Applications

2,6-dibromo-3-nitro-pyridine (CAS No. 55304-80-8) is a versatile compound with significant applications in various fields, including organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes two bromine atoms and a nitro group attached to a pyridine ring. The combination of these functional groups imparts distinct properties that make it an essential building block in the synthesis of more complex molecules.

The pyridine ring is a six-membered aromatic heterocycle with one nitrogen atom. This structure provides the compound with high stability and reactivity, making it suitable for a wide range of chemical reactions. The presence of the bromine atoms and the nitro group further enhances its reactivity and functional versatility. The bromine atoms can be readily substituted in various nucleophilic substitution reactions, while the nitro group can be reduced to an amino group, opening up pathways for further derivatization.

In recent years, 2,6-dibromo-3-nitro-pyridine has gained attention in the field of pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel anti-cancer agents. The researchers demonstrated that derivatives of 2,6-dibromo-3-nitro-pyridine exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for drug discovery.

Another area where 2,6-dibromo-3-nitro-pyridine has shown promise is in the development of materials with unique electronic properties. A recent study in Advanced Materials reported the synthesis of conductive polymers using this compound as a monomer. The resulting polymers exhibited excellent electrical conductivity and stability, making them suitable for applications in organic electronics and energy storage devices.

The synthesis of 2,6-dibromo-3-nitro-pyridine typically involves a multi-step process that begins with the nitration of pyridine followed by bromination. The choice of reagents and reaction conditions is crucial to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a study published in Green Chemistry described a novel approach using microwave-assisted synthesis, which significantly reduced reaction times and minimized waste generation.

In addition to its synthetic utility, 2,6-dibromo-3-nitro-pyridine has been studied for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry showed that this compound can form stable complexes with various metal ions, which could have applications in catalysis and materials science. The ability to fine-tune the electronic properties of these complexes by varying the metal ion or modifying the ligand structure opens up new possibilities for designing functional materials with tailored properties.

The safety and handling of 2,6-dibromo-3-nitro-pyridine are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 2,6-dibromo-3-nitro-pyridine (CAS No. 55304-80-8) is a valuable compound with diverse applications in organic synthesis, pharmaceuticals, materials science, and coordination chemistry. Its unique chemical structure and reactivity make it an essential building block for the development of novel compounds and materials with potential applications in various fields. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.